Dark Cytotoxicity in T47-D Cells vs. Reference Drugs
Anticancer agent 80 (Compound 3c) exhibits an IC50 of 10.14 ± 0.53 µM against the hormone-dependent T47-D breast cancer cell line [1]. This potency is comparable to lapatinib (IC50 = 9.78 ± 0.46 µM) and superior to tamoxifen citrate (IC50 = 20.86 ± 1.31 µM), positioning it between these clinically established agents [1]. Doxorubicin, a highly potent chemotherapy drug, shows an IC50 of 1.46 ± 2.79 µM under the same conditions [1].
| Evidence Dimension | In vitro dark cytotoxicity (IC50) against T47-D cells |
|---|---|
| Target Compound Data | IC50 = 10.14 ± 0.53 µM |
| Comparator Or Baseline | Lapatinib (IC50 = 9.78 ± 0.46 µM); Tamoxifen citrate (IC50 = 20.86 ± 1.31 µM); Doxorubicin (IC50 = 1.46 ± 2.79 µM) |
| Quantified Difference | 3.8% less potent than lapatinib; 105.7% more potent than tamoxifen; 594.5% less potent than doxorubicin |
| Conditions | MTT assay, 48-hour treatment, dark conditions (no UVA irradiation), T47-D cell line |
Why This Matters
Establishes Anticancer agent 80's potency within the established therapeutic window of reference drugs, aiding in assay design and benchmarking for hormone-dependent breast cancer models.
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